![molecular formula C9H11ClN2O4 B6281559 3-[(3-hydroxypyridin-2-yl)formamido]propanoic acid hydrochloride CAS No. 1311316-79-6](/img/no-structure.png)
3-[(3-hydroxypyridin-2-yl)formamido]propanoic acid hydrochloride
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O4.ClH/c11-5-2-1-3-9-7(5)8(14)10-4-6(12)13;/h1-3,11H,4H2,(H,10,14)(H,12,13);1H . This code provides a unique identifier for the compound and can be used to generate a 3D structure.Physical And Chemical Properties Analysis
This compound is a powder . It is stored at room temperature . The compound’s properties can be further analyzed using its InChI code.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3-hydroxypyridin-2-yl)formamido]propanoic acid hydrochloride involves the reaction of 3-hydroxypyridine-2-carboxylic acid with formic acid and propionic anhydride to form the intermediate 3-[(3-hydroxypyridin-2-yl)formamido]propanoic acid, which is then reacted with hydrochloric acid to form the final product as a hydrochloride salt.", "Starting Materials": [ "3-hydroxypyridine-2-carboxylic acid", "formic acid", "propionic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-hydroxypyridine-2-carboxylic acid is dissolved in formic acid and propionic anhydride and heated to reflux for several hours.", "Step 2: The reaction mixture is cooled and the resulting solid is filtered and washed with water.", "Step 3: The solid is dissolved in hydrochloric acid and the resulting solution is evaporated to dryness.", "Step 4: The residue is dissolved in water and the pH is adjusted to the desired range using hydrochloric acid.", "Step 5: The resulting solution is filtered and the filtrate is evaporated to dryness to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
1311316-79-6 |
Molecular Formula |
C9H11ClN2O4 |
Molecular Weight |
246.6 |
Purity |
93 |
Origin of Product |
United States |
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